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Compound of Interest

Compound Name: 2-Methylpentanal

Cat. No.: B094375

This technical guide provides a comprehensive overview of 2-methylpentanal, a significant
chiral aldehyde in organic synthesis. It is intended for researchers, scientists, and professionals
in drug development, offering detailed information on its nomenclature, physicochemical
properties, and key chemical transformations.

Nomenclature and Synonyms

The systematic IUPAC name for this compound is 2-methylpentanal.[1][2] It is a chiral
molecule and can exist as two enantiomers, (R)-2-methylpentanal and (S)-2-methylpentanal.

[3][4][5] The compound is also known by a variety of synonyms, which are listed in the table
below for comprehensive reference.
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Synonym Reference
2-Methylvaleraldehyde [11061171
o-Methylpentanal [1][3]
2-Formylpentane [31[8]
Pentanal, 2-methyl- [1]
Valeraldehyde, 2-methyl- [1][3]
2-Methyl-n-valeraldehyde [31[8]
2-Methylvaleric aldehyde [1]

(R)-2-methylvaleraldehyde (for the R- 3]

enantiomer)

Physicochemical Properties

2-Methylpentanal is a colorless liquid with a fresh, sweet, and slightly fruity odor.[1][6] It is
utilized in the flavor and fragrance industry and serves as an important intermediate in organic
synthesis.[6] The key physical and chemical properties of 2-methylpentanal are summarized
in the following table.
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Property Value Reference
Molecular Formula CeH120 [11121[3]
Molecular Weight 100.16 g/mol [3161[7]
CAS Number 123-15-9 [11[31[7]
Appearance Colorless to pale yellow liquid [1][6]
Boiling Point 117-120 °C [71[9]
Density 0.808 g/mL at 25 °C [7]
Refractive Index (n20/D) 1.401 [7]

Vapor Density 3.45 (vs air) [7]

Autoignition Temperature

390 °F (199 °C)

[7]

Solubility Soluble in alcohols and oils [6]
1S/C6H120/c1-3-4-6(2)5-7/h5-

InChl [31[7]
6H,3-4H2,1-2H3
FTZILAQGHINQQR-

InChiKey Q QQ [1][3]
UHFFFAOYSA-N

SMILES CCcc(c)c=0 (1113171

Synthesis of 2-Methylpentanal

A common industrial method for the synthesis of 2-methylpentanal involves a two-step

process starting from propanal: an aldol condensation followed by hydrogenation.[2][3]

Step 1: Aldol Condensation of Propanal

This step aims to produce 2-methyl-2-pentenal, the precursor to 2-methylpentanal.

» Materials: Propanal, catalyst (e.g., dilute sodium hydroxide), solvent (optional).

e Procedure:
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o Propanal is treated with a catalytic amount of a base, such as dilute sodium hydroxide, at
room temperature.[10]

o The reaction mixture is stirred, allowing the aldol condensation to proceed. This initially
forms 3-hydroxy-2-methylpentanal.

o Upon gentle heating, this aldol addition product readily undergoes dehydration (loss of a
water molecule) to yield the a,B-unsaturated aldehyde, 2-methyl-2-pentenal.[10]

o The organic layer containing the product is separated from the aqueous layer.
o The crude 2-methyl-2-pentenal can be purified by distillation.[3]
Step 2: Hydrogenation of 2-Methyl-2-pentenal

This step reduces the carbon-carbon double bond of the intermediate to yield the final product,
2-methylpentanal.

o Materials: 2-Methyl-2-pentenal, hydrogen gas, hydrogenation catalyst (e.g., palladium on
carbon, nickel).

e Procedure:
o The purified 2-methyl-2-pentenal is subjected to catalytic hydrogenation.

o The reaction is carried out in a suitable reactor under a hydrogen atmosphere and in the
presence of a hydrogenation catalyst.

o The reaction conditions (temperature and pressure) are controlled to selectively reduce
the double bond while preserving the aldehyde functional group.

o Upon completion, the catalyst is filtered off, and the resulting 2-methylpentanal is purified
by distillation.[3]

For the synthesis of a specific enantiomer, such as (R)-2-methylpentanal, an asymmetric
hydrogenation using a chiral catalyst would be employed in the second step.[3]
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Synthesis of 2-Methylpentanal
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Caption: Workflow for the synthesis of 2-methylpentanal.

Chemical Reactions of 2-Methylpentanal
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2-Methylpentanal, being an aldehyde with an alpha-hydrogen, undergoes characteristic
reactions, most notably the aldol reaction.

In the presence of a base, 2-methylpentanal can react with itself in an aldol reaction.[11]

o Materials: 2-Methylpentanal, dilute sodium hydroxide (or another suitable base), solvent
(optional).

e Procedure:

o Two molecules of 2-methylpentanal are reacted in the presence of a dilute base like
NaOH.[11]

o The base abstracts the acidic a-hydrogen from one molecule of 2-methylpentanal to form
an enolate.

o This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of a
second molecule of 2-methylpentanal.

o Protonation of the resulting alkoxide yields the B-hydroxy aldehyde, which is the aldol
addition product.

o If the reaction mixture is heated, this aldol product can undergo dehydration to form an
a,B-unsaturated aldehyde.[10]
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Aldol Reaction of 2-Methylpentanal
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Caption: Signaling pathway of the Aldol Reaction.

Applications in Research and Development
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2-Methylpentanal, particularly its chiral forms, is a valuable building block in organic synthesis.
For instance, (R)-2-methylpentanal is a crucial intermediate in the synthesis of complex
molecules where specific stereochemistry is vital for biological activity.[3] It serves as a
precursor to the commercial tranquilizer meprobamate.[2] Its reactions, such as the proline-
catalyzed asymmetric aldol reaction, are benchmark studies for evaluating the performance of
chiral aldehydes in asymmetric synthesis.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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